Cas no 881439-30-1 (N-(3-nitrophenyl)quinoxaline-6-carboxamide)

• Product Name: N-(3-nitrophenyl)quinoxaline-6-carboxamide
• CAS No: 881439-30-1
• MF: C₁₅H₁₀N₄O₃
• MW: 294.264902591705
• CID: 5448181
• Update Time: 2025-10-30

N-(3-nitrophenyl)quinoxaline-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-nitrophenyl)quinoxaline-6-carboxamide

• Inchi： 1S/C15H10N4O3/c20-15(18-11-2-1-3-12(9-11)19(21)22)10-4-5-13-14(8-10)17-7-6-16-13/h1-9H,(H,18,20)
• InChI Key： ZRASSQLSFQBZAB-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(C(NC3=CC=CC([N+]([O-])=O)=C3)=O)=CC=2)N=CC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(3-nitrophenyl)quinoxaline-6-carboxamide

Introduction to N-(3-nitrophenyl)quinoxaline-6-carboxamide (CAS No. 881439-30-1)

N-(3-nitrophenyl)quinoxaline-6-carboxamide, identified by its Chemical Abstracts Service (CAS) number 881439-30-1, is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the quinoxaline class of heterocyclic molecules, which are widely recognized for their diverse biological activities and potential therapeutic applications. The presence of a nitro group in the phenyl ring and the carboxamide functional group at the 6-position of the quinoxaline core contributes to its unique chemical properties and reactivity, making it a valuable scaffold for further derivatization and drug development.

The structure of N-(3-nitrophenyl)quinoxaline-6-carboxamide is characterized by a rigid bicyclic system, consisting of a fused benzene ring and a pyrazole-like quinoxaline moiety. The nitro group (–NO₂) at the 3-position of the phenyl ring introduces electrophilic characteristics, facilitating various chemical transformations such as nucleophilic aromatic substitution and metal-catalyzed coupling reactions. Additionally, the carboxamide group (–CONH₂) at the 6-position of the quinoxaline ring enhances solubility in polar solvents and provides a site for further functionalization, including amidation or esterification, which can modulate biological activity.

In recent years, there has been growing interest in quinoxaline derivatives due to their demonstrated efficacy in several pharmacological contexts. N-(3-nitrophenyl)quinoxaline-6-carboxamide has been investigated for its potential role as an intermediate in the synthesis of bioactive molecules. Specifically, researchers have explored its utility in developing compounds with antimicrobial, anti-inflammatory, and anticancer properties. The nitro group's ability to participate in redox reactions makes it particularly relevant for studying oxidative stress-related diseases, while the quinoxaline core is known to interact with biological targets such as enzymes and receptors.

One of the most compelling aspects of N-(3-nitrophenyl)quinoxaline-6-carboxamide is its versatility as a building block in medicinal chemistry. The compound's architecture allows for structural modifications that can fine-tune its pharmacokinetic and pharmacodynamic profiles. For instance, replacing the nitro group with an amino group or introducing substituents on the quinoxaline ring can alter binding affinities and metabolic stability. Such modifications are crucial for optimizing drug candidates for clinical translation.

Recent studies have highlighted the importance of N-(3-nitrophenyl)quinoxaline-6-carboxamide in addressing emerging therapeutic challenges. Researchers have employed computational modeling and high-throughput screening techniques to identify derivatives with enhanced bioavailability and reduced toxicity. These efforts align with global trends toward precision medicine, where tailored molecular entities are designed to target specific disease mechanisms. The compound's scaffold has been particularly promising in preclinical models of neurodegenerative disorders, where quinoxalines exhibit neuroprotective effects by modulating neurotransmitter pathways.

The synthetic pathways for N-(3-nitrophenyl)quinoxaline-6-carboxamide have also been refined to improve yield and purity. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and flow chemistry techniques, have enabled efficient production scales suitable for both academic research and industrial applications. These advancements underscore the compound's significance as a reliable precursor in drug discovery pipelines.

From a regulatory perspective, N-(3-nitrophenyl)quinoxaline-6-carboxamide (CAS No. 881439-30-1) adheres to stringent quality control standards necessary for pharmaceutical intermediates. Manufacturers must ensure compliance with Good Manufacturing Practices (GMP) to guarantee consistency and safety throughout production. Furthermore, ongoing toxicological assessments are essential to evaluate potential long-term effects before human trials commence.

The future prospects of N-(3-nitrophenyl)quinoxaline-6-carboxamide are promising, with ongoing research exploring its role in next-generation therapeutics. Collaborative efforts between academia and industry are likely to accelerate the development of novel derivatives with improved efficacy and minimal side effects. As computational biology continues to advance, machine learning algorithms may further optimize molecular design based on large datasets generated from experimental studies.

In conclusion,N-(3-nitrophenyl)quinoxaline-6-carboxamide represents a significant advancement in medicinal chemistry due to its structural complexity and functional diversity. Its applications span multiple therapeutic areas, driven by its ability to interact with biological targets through well-defined chemical interactions. As research progresses, this compound will continue to serve as a cornerstone in the development of innovative pharmaceutical solutions.